2-azido-N-(2,3-dimethylphenyl)acetamide

• IUPAC Name: 2-azido-N-(2,3-dimethylphenyl)acetamide
• InChI: InChI=1S/C10H12N4O/c1-7-4-3-5-9(8(7)2)13-10(15)6-12-14-11/h3-5H,6H2,1-2H3,(H,13,15)
• InChI Key: ANYLSRVDHUZLPJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CN=[N+]=[N-])C
• Molecular Formula: C10H12N4O
• Molecular Weight: 204.23 g/mol
• CAS No.: 1023030-31-0

Description

2-azido-N-(2,3-dimethylphenyl)acetamide is a biochemical compound used for proteomics research. It has a molecular formula of C10H12N4O and a molecular weight of 204.23.

Molecular Structure Analysis

The molecular structure of this compound consists of 10 carbon atoms, 12 hydrogen atoms, 4 nitrogen atoms, and 1 oxygen atom. For a more detailed structural analysis, crystallographic data and atomic coordinates would be needed.

Scientific Research Applications

Synthesis and Biological Activity

• Photoaffinity Labeling : Azido analogues of 5,6-dimethylxanthenone-4-acetic acid, similar in structure to 2-azido-N-(2,3-dimethylphenyl)acetamide, have been synthesized for photoaffinity labeling to identify molecular targets of vascular disrupting agents. These compounds exhibit biological activities comparable to the original compound, including activation of NF-kappaB, induction of tumor necrosis factor, and causing hemorrhagic necrosis of tumors in mice. Photoreaction with spleen cell lysates identified potential receptor targets, demonstrating the utility of azido compounds in biological target identification (Palmer et al., 2007).

Chemical Synthesis and Structural Analysis

• Non-linear Optical Properties : The study of non-linear optical properties in organic molecules, including those similar to this compound, highlighted the potential application in non-linear optics due to their substantial hyperpolarizability. This research underscores the importance of azido compounds in the development of materials with significant electronic and optical properties (Morley, 1994).

Anticonvulsant Activity and Medicinal Chemistry

• Anticonvulsant Properties : Trans- and cis-2-(2,6-dimethylphenoxy)-N-(2- or 4-hydroxycyclohexyl)acetamides, related to the structural framework of this compound, have shown promise as anticonvulsants. Their synthesis and evaluation reveal potential for developing new therapeutic agents, emphasizing the versatility of azido compounds in drug discovery (Pękala et al., 2011).

Advanced Drug Design and Synthesis

• Prodrug Development for AZT : In an effort to improve the clinical utility of 3'-azido-2',3'-dideoxythymidine (AZT), novel 5'-O-ester prodrugs have been designed, showcasing the role of azido compounds in enhancing drug efficacy and delivery. These designs aim to improve anti-HIV activity, blood-brain barrier penetration, and pharmacokinetic properties, offering insights into the strategic use of azido functionalities in medicinal chemistry (Parang et al., 2000).

Safety and Hazards

The safety and hazards associated with 2-azido-N-(2,3-dimethylphenyl)acetamide are not specified in the available data. As with all chemicals, it should be handled with appropriate safety measures.